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Compound of Interest

Compound Name:
1,5-Naphthyridine-4-carboxylic

acid

Cat. No.: B1354659 Get Quote

In-Depth Technical Guide: 1,5-Naphthyridine-4-
carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,5-Naphthyridine-4-carboxylic
acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The

document details its chemical identifiers, physicochemical properties, a detailed synthesis

protocol, and explores its potential biological activities, particularly as an inhibitor of tankyrase

and phosphoinositide 3-kinase delta (PI3Kδ). This guide is intended to serve as a valuable

resource for researchers and professionals engaged in the development of novel therapeutics.

Chemical Identifiers and Physicochemical
Properties
1,5-Naphthyridine-4-carboxylic acid is a key heterocyclic molecule. Its unique structure

forms the basis for its diverse chemical and biological properties.

Table 1: Chemical Identifiers for 1,5-Naphthyridine-4-carboxylic acid
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Identifier Type Value

CAS Number 79426-14-5

Molecular Formula C₉H₆N₂O₂

Molecular Weight 174.16 g/mol

IUPAC Name 1,5-Naphthyridine-4-carboxylic acid

InChI
InChI=1S/C9H6N2O2/c12-9(13)6-4-8-7(11-5-

6)2-1-3-10-8/h1-5H,(H,12,13)

InChIKey HQMKWWYYKCFZJF-UHFFFAOYSA-N

SMILES C1=CC2=C(C(=C1)C(=O)O)N=CC=N2

Table 2: Physicochemical Properties of 1,5-Naphthyridine-4-carboxylic acid

Property Value Source

pKa (predicted) 2.60 ± 0.10 ChemicalBook[1]

Storage Temperature 2-8°C ChemicalBook[1]

Note: Experimental data for properties such as melting point and solubility were not available in

the searched literature.

Synthesis Protocol
A detailed experimental protocol for the synthesis of 1,5-Naphthyridine-4-carboxylic acid has

been described in patent literature. The synthesis proceeds via the hydrolysis of 1,5-

naphthyridine-4-carbonitrile.

Experimental Protocol: Synthesis of 1,5-Naphthyridine-4-carboxylic acid[2]

Reactants:

1,5-naphthyridine-4-carbonitrile (240 mg, 1.55 mmol)
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Potassium hydroxide (KOH) (2.17 g, 38.6 mmol)

Water (H₂O) (9 mL)

Isopropyl alcohol (IPA) (9 mL)

Methyl tert-butyl ether (MTBE)

Procedure:

To a mixture of 1,5-naphthyridine-4-carbonitrile in H₂O and IPA, add KOH at 25 °C.

Stir the mixture at 100 °C for 2 hours.

Concentrate the residue in vacuo.

Pour the residue into water (5 mL).

Extract the aqueous phase with MTBE.

Logical Workflow for Synthesis:

1,5-naphthyridine-4-carbonitrile + KOH + H2O/IPA Stir at 100°C for 2 hours
Concentrate in vacuo

Pour into H2O
Extract with MTBE

1,5-Naphthyridine-4-carboxylic acid

Click to download full resolution via product page

Synthesis of 1,5-Naphthyridine-4-carboxylic acid.

Biological Activity and Potential Signaling Pathways
Derivatives of 1,5-naphthyridine have been investigated as potent inhibitors of key enzymes in

cellular signaling pathways, suggesting that 1,5-Naphthyridine-4-carboxylic acid may serve

as a valuable scaffold for the development of targeted therapies.

Tankyrase Inhibition and the Wnt/β-catenin Signaling
Pathway
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Several patents indicate that derivatives of 1,5-Naphthyridine-4-carboxylic acid are being

explored as tankyrase inhibitors. Tankyrases (TNKS1 and TNKS2) are members of the

poly(ADP-ribose) polymerase (PARP) family of enzymes that play a crucial role in the Wnt/β-

catenin signaling pathway.

In the absence of a Wnt signal, a "destruction complex" composed of Axin, APC, GSK3β, and

CK1α phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal

degradation. Tankyrases PARsylate (poly-ADP-ribosylate) Axin, leading to its ubiquitination and

degradation. This destabilizes the destruction complex, allowing β-catenin to accumulate,

translocate to the nucleus, and activate the transcription of target genes involved in cell

proliferation and survival.

Inhibition of tankyrase by a molecule like a 1,5-Naphthyridine-4-carboxylic acid derivative

would stabilize Axin, thereby promoting the degradation of β-catenin and downregulating Wnt

signaling. This makes tankyrase an attractive target for cancers with aberrant Wnt pathway

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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